![molecular formula C16H18N4O3 B5591500 1-(2-methoxyphenyl)-4-[(3-methyl-1H-pyrazol-5-yl)carbonyl]-2-piperazinone](/img/structure/B5591500.png)
1-(2-methoxyphenyl)-4-[(3-methyl-1H-pyrazol-5-yl)carbonyl]-2-piperazinone
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Description
1-(2-methoxyphenyl)-4-[(3-methyl-1H-pyrazol-5-yl)carbonyl]-2-piperazinone is a useful research compound. Its molecular formula is C16H18N4O3 and its molecular weight is 314.34 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 314.13789045 g/mol and the complexity rating of the compound is 459. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activities
Research on compounds structurally related to 1-(2-methoxyphenyl)-4-[(3-methyl-1H-pyrazol-5-yl)carbonyl]-2-piperazinone indicates potential antimicrobial applications. For example, Bektaş et al. (2010) synthesized novel triazole derivatives and tested their antimicrobial activities, finding some with good or moderate activities against test microorganisms Molecules, 15, 2427-2438. Similarly, Mekky and Sanad (2020) created bis(pyrazole-benzofuran) hybrids linked via a piperazine moiety, demonstrating significant antibacterial efficacies Bioorganic Chemistry, 102, 104094.
Anticonvulsant Activity
Compounds with a piperazine component have shown promise in anticonvulsant applications. Aytemi̇r et al. (2010) synthesized new kojic acid derivatives with potential anticonvulsant properties, highlighting the therapeutic potential of such compounds in treating seizures Arzneimittelforschung, 60, 22-29.
Receptor Affinity and Pharmacological Activity
Research into compounds with a piperazine structure has explored their affinity for various receptors and potential pharmacological applications. Lacivita et al. (2009) synthesized a series of 1-(2-methoxyphenyl)piperazine derivatives with environment-sensitive fluorescent moieties, displaying high 5-HT1A receptor affinity and promising fluorescence properties for receptor visualization Journal of Medicinal Chemistry, 52, 7892-7896.
Properties
IUPAC Name |
1-(2-methoxyphenyl)-4-(5-methyl-1H-pyrazole-3-carbonyl)piperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O3/c1-11-9-12(18-17-11)16(22)19-7-8-20(15(21)10-19)13-5-3-4-6-14(13)23-2/h3-6,9H,7-8,10H2,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHLHJKILJBWBDC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1)C(=O)N2CCN(C(=O)C2)C3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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